Cas no 1209123-25-0 ({8-azabicyclo3.2.1octan-3-yl}methanol)

{8-Azabicyclo[3.2.1]octan-3-yl}methanol is a bicyclic tertiary alcohol featuring an azabicyclo[3.2.1]octane core structure. This compound is of interest in medicinal chemistry and organic synthesis due to its rigid, nitrogen-containing scaffold, which serves as a valuable intermediate for the development of bioactive molecules. The hydroxyl group at the 3-position enhances its versatility for further functionalization, enabling applications in the synthesis of pharmaceuticals, ligands, and chiral auxiliaries. Its stereochemistry and constrained ring system contribute to selective binding properties, making it useful in the design of receptor-targeted compounds. The product is typically handled under inert conditions to preserve stability.
{8-azabicyclo3.2.1octan-3-yl}methanol structure
1209123-25-0 structure
Product Name:{8-azabicyclo3.2.1octan-3-yl}methanol
CAS No:1209123-25-0
MF:C8H16ClNO
MW:177.671741485596
MDL:MFCD13196393
CID:1026982
PubChem ID:67505891
Update Time:2025-06-12

{8-azabicyclo3.2.1octan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octan-3-ylmethanol hydrochloride
    • {8-azabicyclo3.2.1octan-3-yl}methanol
    • SB21042
    • EXO-8-AZABICYCLO[3.2.1]OCTANE-3-METHANOL HYDROCHLORIDE
    • SB20608
    • MFCD23381619
    • 8-azabicyclo[3.2.1]octan-3-ylmethanol;hydrochloride
    • EN300-1268214
    • AS-34613
    • (8-Azabicyclo[3.2.1]octan-3-yl)methanol--hydrogen chloride (1/1)
    • AMY35218
    • MFCD23381625
    • PB37107
    • (8-Azabicyclo[3.2.1]octan-3-yl)methanol hydrochloride
    • 8-Azabicyclo[3.2.1]octan-3-ylmethanol HCl
    • SCHEMBL2706733
    • endo-8-Azabicyclo[3.2.1]octane-3-methanol HCl
    • endo-8-Azabicyclo[3.2.1]octane-3-methanol hydrochloride
    • A889956
    • SY027236
    • DTXSID90737393
    • [(1S,5R)-8-Azabicyclo[3.2.1]octan-3-yl]methanol hydrochloride
    • AKOS016003770
    • SY100048
    • {8-azabicyclo[3.2.1]octan-3-yl}methanol hydrochloride
    • 1890308-93-6
    • DB-359948
    • 1209123-25-0
    • MDL: MFCD13196393
    • Inchi: 1S/C8H15NO.ClH/c10-5-6-3-7-1-2-8(4-6)9-7;/h6-10H,1-5H2;1H
    • InChI Key: KBDRFDLINZOCBD-UHFFFAOYSA-N
    • SMILES: Cl.OCC1CC2CCC(C1)N2

Computed Properties

  • Exact Mass: 177.0920418g/mol
  • Monoisotopic Mass: 177.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

{8-azabicyclo3.2.1octan-3-yl}methanol Pricemore >>

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Additional information on {8-azabicyclo3.2.1octan-3-yl}methanol

Recent Advances in the Study of 1209123-25-0 and {8-azabicyclo3.2.1octan-3-yl}methanol in Chemical Biology and Pharmaceutical Research

The chemical compound 1209123-25-0 and its derivative, {8-azabicyclo3.2.1octan-3-yl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating their mechanisms of action, optimizing their synthesis, and exploring their efficacy in various disease models.

One of the key findings in recent research is the role of 1209123-25-0 as a potent modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for certain receptor targets, making it a promising candidate for the development of novel therapeutics. The study utilized advanced computational modeling and in vitro assays to validate these interactions, providing a robust foundation for further investigation.

Similarly, {8-azabicyclo3.2.1octan-3-yl}methanol has been identified as a versatile intermediate in the synthesis of complex pharmacophores. A recent report in Organic Letters highlighted an innovative synthetic route for this compound, which significantly improves yield and purity compared to traditional methods. This advancement is expected to facilitate the large-scale production of derivatives with enhanced biological activity and reduced side effects.

In addition to their synthetic utility, both compounds have shown promise in preclinical studies. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of {8-azabicyclo3.2.1octan-3-yl}methanol exhibit potent inhibitory effects against a range of pathogenic enzymes. These findings suggest potential applications in treating infectious diseases and metabolic disorders, although further in vivo studies are needed to confirm these effects.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through systematic optimization and rigorous testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring these compounds to the market.

In conclusion, the recent research on 1209123-25-0 and {8-azabicyclo3.2.1octan-3-yl}methanol underscores their potential as valuable tools in drug discovery and development. Continued exploration of their biological activities and synthetic pathways will likely yield new insights and therapeutic opportunities in the coming years.

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